Cas no 24195-10-6 (2-(Methoxycarbonyl)isonicotinic acid)

2-(Methoxycarbonyl)isonicotinic acid Properties

Names and Identifiers

• 2-(Methoxycarbonyl)isonicotinic acid
• 2-methoxycarbonylpyridine-4-carboxylic acid
• 2,4-Pyridinedicarboxylic acid, 2-Methyl ester
• CS-W021441
• 2-(methoxycarbonyl)pyridine-4-carboxylic acid
• BCP15432
• 24195-10-6
• O10527
• SY117302
• Z1255450491
• EN300-100069
• AKOS016009069
• 2-(METHOXYCARBONYL)ISONICOTINICACID
• BS-13878
• SCHEMBL2716237
• MAFJOMAYYKSZOS-UHFFFAOYSA-N
• 2-Methoxycarbonylisonicotinic acid
• A852105
• MFCD00661398
• SB52790
• DTXSID00595941
• +Expand

• MDL： MFCD00661398
• InChIKey： MAFJOMAYYKSZOS-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H7NO4/c1-13-8(12)6-4-5(7(10)11)2-3-9-6/h2-4H,1H3,(H,10,11)
• SMILES： COC(=O)C1=NC=CC(=C1)C(=O)O

Computed Properties

• Exact Mass: 180.02968
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 181.03750770g/mol
• Heavy Atom Count: 13
• Complexity: 216
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• PSA: 79.32
• Boiling Point: 440.6±30.0 °C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 220.3±24.6 °C
• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3